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Compound of Interest

Compound Name: Tazobactam acid

Cat. No.: B7804962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Tazobactam acid for

microbiology research, including its mechanism of action, key applications, and detailed

experimental protocols.

Tazobactam is a potent, irreversible inhibitor of a wide range of bacterial β-lactamases.[1][2][3]

Structurally a penicillanic acid sulfone, it possesses minimal intrinsic antibacterial activity and is

therefore used in combination with β-lactam antibiotics to protect them from enzymatic

degradation by resistant bacteria.[3][4][5] This synergistic action restores or expands the

spectrum of activity of the partner antibiotic against many clinically significant pathogens.[6][7]

[8] Tazobactam is effective against plasmid-mediated TEM and SHV β-lactamases, as well as

certain chromosomally mediated enzymes.[3][9]

Mechanism of Action
Tazobactam works by acting as a "suicide inhibitor." It is recognized as a substrate by β-

lactamase enzymes. The enzymatic reaction opens the β-lactam ring of tazobactam, leading to

the formation of a stable, covalent acyl-enzyme intermediate.[10] This intermediate is unable to

be hydrolyzed, effectively inactivating the β-lactamase and preventing it from destroying the

partner β-lactam antibiotic.[10] The antibiotic is then free to bind to penicillin-binding proteins

(PBPs) and inhibit bacterial cell wall synthesis, leading to bacterial lysis.[11]
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Mechanism of Tazobactam Action.

Key Research Applications
Antimicrobial Susceptibility Testing: Determining the in vitro activity of β-lactam/tazobactam

combinations against a wide range of bacterial isolates.

Synergy Assays: Evaluating the potentiation of β-lactam antibiotics by tazobactam against β-

lactamase-producing strains.

β-Lactamase Inhibition Profiling: Characterizing the inhibitory activity of tazobactam against

specific β-lactamase enzymes.

Resistance Mechanism Studies: Investigating the role of β-lactamase production in antibiotic

resistance and the ability of tazobactam to overcome it.

Drug Discovery and Development: Serving as a benchmark β-lactamase inhibitor for the

evaluation of new antibiotic candidates.
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Quantitative Data
Table 1: In Vitro Susceptibility Testing Breakpoints for
Piperacillin/Tazobactam against Enterobacterales
The Clinical and Laboratory Standards Institute (CLSI) has established breakpoints for

interpreting the results of piperacillin/tazobactam susceptibility testing. These breakpoints have

been revised to better predict clinical outcomes.[12][13]

Interpretive Category

CLSI MIC Breakpoint
(μg/mL)
(Piperacillin/Tazobactam)
[12][13]

CLSI Disk Diffusion Zone
Diameter (mm) (100/10 μg
disk)[12]

Susceptible (S) ≤ 8/4 ≥ 25

Susceptible-Dose Dependent

(SDD)
16/4 21 - 24

Resistant (R) ≥ 32/4 ≤ 20

Note: Tazobactam concentration is fixed at 4 µg/mL for broth dilution methods.[14]

Table 2: Kinetic Interaction of Tazobactam with Various
β-Lactamases
Tazobactam exhibits potent inhibitory activity against a range of β-lactamases, as

demonstrated by kinetic studies.[1][2][15]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_CLSI_Guidelines_for_Piperacillin_Tazobactam_Susceptibility_Testing_of_Enterobacterales.pdf
https://pubmed.ncbi.nlm.nih.gov/36001445/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_CLSI_Guidelines_for_Piperacillin_Tazobactam_Susceptibility_Testing_of_Enterobacterales.pdf
https://pubmed.ncbi.nlm.nih.gov/36001445/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_CLSI_Guidelines_for_Piperacillin_Tazobactam_Susceptibility_Testing_of_Enterobacterales.pdf
https://downloads.regulations.gov/FDA-2017-N-5925-0030/attachment_1.pdf
https://www.researchgate.net/publication/14811508_Kinetic_interaction_of_tazobactam_with_beta-lactamases_from_all_major_structural_classes
https://pubmed.ncbi.nlm.nih.gov/8388201/
https://journals.asm.org/doi/pdf/10.1128/aac.37.4.851
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7804962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


β-Lactamase Enzyme Class
Organism
Source
(Example)

Tazobactam
IC₅₀ (nM)

Number of
Turnovers
before
Inactivation

PC1 A
Staphylococcus

aureus
- 2[1][2]

TEM-2 A Escherichia coli - 125[1][2]

P99 C
Enterobacter

cloacae
- 50[1][2]

CcrA
B (Metallo-β-

lactamase)

Bacteroides

fragilis
Less favorable 4,000[1][2]

IC₅₀ (50% inhibitory concentration) values are highly dependent on the specific enzyme and

experimental conditions.

Experimental Protocols
Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) by Broth Microdilution
This protocol details the determination of the MIC of a β-lactam antibiotic in combination with a

fixed concentration of tazobactam, following CLSI guidelines.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7804962#tazobactam-acid-for-microbiology-
research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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